Caffeine, 8-bromo- Caffeine, 8-bromo-
Brand Name: Vulcanchem
CAS No.: 10381-82-5
VCID: VC21079595
InChI: InChI=1S/C8H9BrN4O2/c1-11-4-5(10-7(11)9)12(2)8(15)13(3)6(4)14/h1-3H3
SMILES: CN1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C
Molecular Formula: C8H9BrN4O2
Molecular Weight: 273.09 g/mol

Caffeine, 8-bromo-

CAS No.: 10381-82-5

Cat. No.: VC21079595

Molecular Formula: C8H9BrN4O2

Molecular Weight: 273.09 g/mol

* For research use only. Not for human or veterinary use.

Caffeine, 8-bromo- - 10381-82-5

Specification

CAS No. 10381-82-5
Molecular Formula C8H9BrN4O2
Molecular Weight 273.09 g/mol
IUPAC Name 8-bromo-1,3,7-trimethylpurine-2,6-dione
Standard InChI InChI=1S/C8H9BrN4O2/c1-11-4-5(10-7(11)9)12(2)8(15)13(3)6(4)14/h1-3H3
Standard InChI Key YRLRORFORQUTKS-UHFFFAOYSA-N
SMILES CN1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C
Canonical SMILES CN1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C

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